Cas no 1308-87-8 (Dysprosium Oxide)

• Product Name: Dysprosium Oxide
• CAS No: 1308-87-8
• MF: Dy₂O₃
• MW: 372.998200416565
• MDL: MFCD00010986
• CID: 41178
• PubChem ID: 24852154
• Update Time: 2025-04-18

Dysprosium Oxide Chemical and Physical Properties

Names and Identifiers

• Dysprosium Oxide
• didysprosiumtrioxide
• dyprosiumsesquioxide
• Dysprosia
• dysprosium(3+)oxide
• dysprosiumoxide(dy2o3)
• dysprosiumsesquioxide
• dysprosiumtrioxide
• DYSPROSIUM(III) OXIDE
• Dy2O3
• oxo(oxodysprosiooxy)dysprosium
• dyspmsia
• Disprozium oxide
• Dysprosium(Ⅲ)oxide
• Dysprosium oxide,9
• EdtaSolutionN
• Didysprosium trioxide
• EdtaSolutionN/50
• EINECS 215-164-0
• Dysprosium trioxide
• Dysprosium sesquioxide
• Dysprosia (Dy2O3)
• Q420191
• 37247-99-7
• Dysprosium oxide (Dy2O3)
• AKOS030228224
• DTXSID20276467
• GEZAXHSNIQTPMM-UHFFFAOYSA-N
• dysprosium(3+);oxygen(2-)
• Y423N8C3EV
• UNII-Y423N8C3EV
• NS00129730
• DYSPROSIUM(3+) OXIDE
• 1308-87-8
• DTXSID601015563
• DTXCID90227749

• MDL： MFCD00010986
• Inchi： 1S/2Dy.3O/q2*+3;3*-2
• InChI Key： GEZAXHSNIQTPMM-UHFFFAOYSA-N
• SMILES： [Dy+3].[Dy+3].[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 375.84300
• Monoisotopic Mass: 375.843086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: White or light yellow powder, slightly changed in color with different purity.
• Density: 7.81 g/mL at 25 °C(lit.)
• Melting Point: 2330-2350 ºC
• Boiling Point: No data available
• Flash Point: °C
• PH: 7.0
• Water Partition Coefficient: Insoluble
• PSA: 43.37000
• LogP: -0.30600
• Merck: 14,3482
• Sensitiveness: Hygroscopic
• Color/Form: 5 wt. % in H2O
• Conductivity: 2.685 mS/cm
• Solubility: Water insoluble

Dysprosium Oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S24/25
• RTECS：JW1060000
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Easy to absorb moisture, sealed for storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds